5-[(1,3-Benzothiazol-2-ylsulfanyl)methyl]-4-methyl-4H-1,2,4-triazole-3-thiol
5-[(1,3-Benzothiazol-2-ylsulfanyl)methyl]-4-methyl-4H-1,2,4-triazole-3-thiol
Ceefourin-1 is a highly selective inhibitor of multidrug resistance protein 4 (MRP4).
Brand Name:
Vulcanchem
CAS No.:
315702-40-0
VCID:
VC0523052
InChI:
InChI=1S/C11H10N4S3/c1-15-9(13-14-10(15)16)6-17-11-12-7-4-2-3-5-8(7)18-11/h2-5H,6H2,1H3,(H,14,16)
SMILES:
CN1C(=NNC1=S)CSC2=NC3=CC=CC=C3S2
Molecular Formula:
C11H10N4S3
Molecular Weight:
294.4 g/mol
5-[(1,3-Benzothiazol-2-ylsulfanyl)methyl]-4-methyl-4H-1,2,4-triazole-3-thiol
CAS No.: 315702-40-0
Inhibitors
VCID: VC0523052
Molecular Formula: C11H10N4S3
Molecular Weight: 294.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 315702-40-0 |
---|---|
Product Name | 5-[(1,3-Benzothiazol-2-ylsulfanyl)methyl]-4-methyl-4H-1,2,4-triazole-3-thiol |
Molecular Formula | C11H10N4S3 |
Molecular Weight | 294.4 g/mol |
IUPAC Name | 3-(1,3-benzothiazol-2-ylsulfanylmethyl)-4-methyl-1H-1,2,4-triazole-5-thione |
Standard InChI | InChI=1S/C11H10N4S3/c1-15-9(13-14-10(15)16)6-17-11-12-7-4-2-3-5-8(7)18-11/h2-5H,6H2,1H3,(H,14,16) |
Standard InChIKey | KVNBVHCJAUXKPJ-UHFFFAOYSA-N |
SMILES | CN1C(=NNC1=S)CSC2=NC3=CC=CC=C3S2 |
Canonical SMILES | CN1C(=NNC1=S)CSC2=NC3=CC=CC=C3S2 |
Appearance | Solid powder |
Description | Ceefourin-1 is a highly selective inhibitor of multidrug resistance protein 4 (MRP4). |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | Ceefourin-1; Ceefourin 1; Ceefourin1; |
Reference | 1: Vogt K, Mahajan-Thakur S, Wolf R, Bröderdorf S, Vogel C, Böhm A, Ritter CA, Gräler M, Oswald S, Greinacher A, Kroemer HK, Jedlitschky G, Rauch BH. Release of Platelet-Derived Sphingosine-1-Phosphate Involves Multidrug Resistance Protein 4 (MRP4/ABCC4) and Is Inhibited by Statins. Thromb Haemost. 2018 Jan;118(1):132-142. doi: 10.1160/TH17-04-0291. Epub 2018 Jan 5. PubMed PMID: 29304533. 2: Jördens MS, Keitel V, Karababa A, Zemtsova I, Bronger H, Häussinger D, Görg B. Multidrug resistance-associated protein 4 expression in ammonia-treated cultured rat astrocytes and cerebral cortex of cirrhotic patients with hepatic encephalopathy. Glia. 2015 Jun 23. doi: 10.1002/glia.22879. [Epub ahead of print] PubMed PMID: 26102310. 3: Cheung L, Flemming CL, Watt F, Masada N, Yu DM, Huynh T, Conseil G, Tivnan A, Polinsky A, Gudkov AV, Munoz MA, Vishvanath A, Cooper DM, Henderson MJ, Cole SP, Fletcher JI, Haber M, Norris MD. High-throughput screening identifies Ceefourin 1 and Ceefourin 2 as highly selective inhibitors of multidrug resistance protein 4 (MRP4). Biochem Pharmacol. 2014 Sep 1;91(1):97-108. doi: 10.1016/j.bcp.2014.05.023. Epub 2014 Jun 25. PubMed PMID: 24973542. |
PubChem Compound | 704306 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume